Cas no 1420969-33-0 (Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate)

1420969-33-0 structure
Product name:Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
CAS No:1420969-33-0
MF:C16H26N4O2S
MW:338.468242168427
CID:2168453
Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Tert-butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
- Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate
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- Inchi: 1S/C16H26N4O2S/c1-16(2,3)22-15(21)20-9-5-6-12(11-20)19-10-13-14(23-4)18-8-7-17-13/h7-8,12,19H,5-6,9-11H2,1-4H3
- InChI Key: KCNXKRQXNQFCNA-UHFFFAOYSA-N
- SMILES: S(C)C1C(CNC2CN(C(=O)OC(C)(C)C)CCC2)=NC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 389
- Topological Polar Surface Area: 92.6
Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate Related Literature
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2. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
1420969-33-0 (Tert-Butyl 3-(((3-(methylthio)pyrazin-2-yl)methyl)amino)piperidine-1-carboxylate) Related Products
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